molecular formula Zr B080107 Zirconium-90 CAS No. 13982-15-5

Zirconium-90

Cat. No. B080107
CAS RN: 13982-15-5
M. Wt: 89.904699 g/mol
InChI Key: QCWXUUIWCKQGHC-BJUDXGSMSA-N
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Description

Zirconium-90 is a stable (non-radioactive) isotope of Zirconium . It is both naturally occurring and produced by fission . Zirconium-90 is one of over 250 stable metallic isotopes . The isotope has a mass number of 90, which is the number of nucleons, and an atomic number of 40, which is the number of protons . The isotopic mass of Zirconium-90 is 89.90470 (2) u .


Molecular Structure Analysis

The molecular structure of Zirconium-90 is represented by the symbol 90 Zr or 9040 Zr . The isotopic mass of Zirconium-90 is 89.90470 (2) u, and the nuclide mass is 89.8827578 u, which is the calculated nuclear mass without electrons . The mass excess is -88.77138 MeV, and the mass defect is 0.84154707999998 u per nucleus . The nuclear binding energy is 783.89605574 MeV per nucleus .


Physical And Chemical Properties Analysis

Zirconium-90 is a very strong, malleable, ductile, lustrous silver-gray metal . Its physical and chemical properties are similar to those of titanium . Zirconium-90 is extremely resistant to heat and corrosion . Zirconium-90 is lighter than steel and its hardness is similar to copper .

Scientific Research Applications

  • Nuclear Reactor Material : Zirconium-based alloys are crucial in nuclear reactors, particularly for structural material. The study of cross-sectional values of various nuclear reactions involving Zr-90, such as 90Zr(n,p)90Y, is significant for understanding and improving reactor performance (Kara, 2019).

  • Neutron Measurements and Dosimetry : Zirconium isotopes, including Zr-90, are used in neutron measurement and dosimetry. The reaction 90Zr(n,2n) is included in the International Reactor Dosimetry File (IRDF) as a standard for dosimetry cross-section. Its high energy threshold makes it suitable for measuring high-energy neutrons (Kostal et al., 2017).

  • Biokinetics in Humans : Understanding the biokinetics of zirconium in humans is important due to the potential radiological risk posed by radionuclides like 95Zr and its daughter 95Nb. Stable isotopes like Zr-90 have been used as tracers to study zirconium's intestinal absorption and kinetics in blood plasma, leading to a more realistic biokinetic model (Veronese et al., 2003).

  • Geochemistry and Isotopic Measurements : Zirconium plays a major role in geochemistry, especially in the study of zircons, which are among the oldest preserved minerals on Earth. High-precision measurement of zirconium isotopes, including Zr-90, is crucial for understanding geological processes and variations (Sahoo & Masuda, 1997).

  • Laser Cladding and Additive Manufacturing : Zirconium, including Zr-90, is used in nuclear, chemical processing, and biomedical applications. Studies on powder spray laser additive manufacturing for depositing zirconium on zirconium alloy substrates have been conducted, focusing on clad quality and process parameters (Harooni et al., 2016).

  • Radionuclide Separation : Zirconium vanadate ion-exchangers have been developed for the separation of radiologically significant isotopes like 90Y from 89Sr, demonstrating its application in radioanalytical chemistry and nuclear waste management (El-Shahawi et al., 2012).

Safety And Hazards

Zirconium, including its isotope Zirconium-90, is flammable and explosive as dust or powder, also in the form of borings and shavings . Zirconium metal is a very dangerous fire hazard in the form of dust when exposed to heat, flame, or by chemical reaction with oxidizing agents .

properties

IUPAC Name

zirconium-90
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Zr/i1-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCWXUUIWCKQGHC-BJUDXGSMSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Zr]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[90Zr]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Zr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40930630
Record name (~90~Zr)Zirconium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40930630
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

89.904699 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Zirconium-90

CAS RN

13982-15-5
Record name Zirconium, isotope of mass 90
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013982155
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name (~90~Zr)Zirconium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40930630
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

Solution A was prepared by the addition of 300 g of zirconium acid sulfate to 370 g of water. A second aqueous solution (Solution B) containing an excess amount of base in an amount of 0.101 excess equivalents per equivalent of the zirconium acid sulfate of Solution A was prepared as follows: Sodium 2-ethylhexanoate was prepared in situ by adding 133.0 g of 2-ethylhexanoate acid to 643.4 g of water and a neutralizing amount of 73.9 g of sodium hydroxide (an exact equivalent). Sodium carbonate was added in an amount of 155.4 g to provide a 10.1% excess of basic equivalents per equivalent of zirconium acid sulfate. An amount of 373.7 g of mineral spirits and 15.3 g of butyl cabitol was added to provide organic phase material for product collection before combining the solutions.
Quantity
300 g
Type
reactant
Reaction Step One
Name
Quantity
370 g
Type
solvent
Reaction Step One
[Compound]
Name
Solution B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step Two
Quantity
133 g
Type
reactant
Reaction Step Three
Name
Quantity
643.4 g
Type
solvent
Reaction Step Three
Quantity
73.9 g
Type
reactant
Reaction Step Four
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0 (± 1) mol
Type
reactant
Reaction Step Five

Synthesis routes and methods II

Procedure details

A zirconium sulfate solution was prepared by dissolving commercial zirconium sulfate tetrahydrate in distilled water. Analysis of the solution gave a zirconium content of 195 grams per liter (expressed as ZrO2) and a sulfate content of 338 grams per liter (expressed as SO4).
Quantity
0 (± 1) mol
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reactant
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Synthesis routes and methods III

Procedure details

A mixture of purified water (2.7 g) and isopropyl alcohol (50 g) was dropped to a mixture of zirconium tetraisopropoxide (32.7 g), isopropyl alcohol (50 g) and acetylacetone (50 g). After completion of dropping, the mixture was agitated for 2 hours, subjected to hydrolytic condensation and heated to reflux for 2 hours. PGMEA (200 g) was added thereto and was concentrated under reduced pressure to obtain a PGMEA solution of a zirconium-containing condensate (B-II) (250 g). The solid content concentration of the zirconium-containing condensate was 10.5%.
Name
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
solvent
Reaction Step One
Quantity
32.7 g
Type
reactant
Reaction Step Two
Quantity
50 g
Type
reactant
Reaction Step Two
Quantity
50 g
Type
solvent
Reaction Step Two
Name
Quantity
200 g
Type
reactant
Reaction Step Three

Synthesis routes and methods IV

Procedure details

Quantity
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reactant
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reactant
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Name
[Zr+4]
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reactant
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Name
CC(C)(C)c1cccc(CNC(c2ccccc2)C(NCc2cccc(C(C)(C)C)c2O)c2ccccc2)c1O
Quantity
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Type
reactant
Reaction Step One

Synthesis routes and methods V

Procedure details

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reactant
Reaction Step One
Name
CC(C)(C)c1cccc(CNC(c2ccccc2)C(NCc2cccc(C(C)(C)C)c2O)c2ccccc2)c1O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Citations

For This Compound
3,330
Citations
VV Ovechkin, AE Khokhlov - Sov. At. Energy (Engl. Transl.);(United States), 1986 - osti.gov
The authors attempt to find the precise values of the cross sections of the reactions of fast neutrons at zirconium isotopes under formation of nuclides in isomeric states. In order to …
Number of citations: 7 www.osti.gov
RW Stooksberry, JH Anderson - Nuclear Science and Engineering, 1973 - Taylor & Francis
The total neutron cross sections of Zircaloy-2, zirconium-90, and carbon have been measured in the energy range 0.4 to 2.4 MeV, using the Bettis 3-MeV Van de Graaff pulsed-beam …
Number of citations: 9 www.tandfonline.com
DT Goldman, CR Lubitz - 1961 - osti.gov
In order to produce accurate calculations of reactor criticality, neutron ages, and fast flux distributions, it is necessary to have accurate input for digital computation of the inelastic …
Number of citations: 3 www.osti.gov
JR Priest - 1971 - books.google.com
Mo92 96 and Mo leading to the ground states of Nb91, Tc93, and Tc have been measured from 150 to 60 for an alphaparticle energy of 41.5 MeV. The distorted wave Born …
Number of citations: 0 books.google.com
JG Beery - 1969 - search.proquest.com
Dr. AG Blair suggestea the topic for this work and has given me constant support and encouragement. Professor CP Leavitt has given valuable assistance throughout this work. I owe …
Number of citations: 2 search.proquest.com
GK Nicolussi, AM Davis, MJ Pellin, RS Lewis… - Science, 1997 - science.org
… The r-process–dominated isotope zirconium-96 was depleted by more than a factor of 2 compared with the s-process–dominated isotopes zirconium-90, zirconium-91, zirconium-92, …
Number of citations: 170 www.science.org
ED Collins, GD DelCul, BB Spencer, RR Brunson… - Procedia …, 2012 - Elsevier
… Successful recovery and reuse of zirconium could enable economic use of enriched zirconium-90 in future nuclear fuel as a longer range potential benefit. Use of enriched zirconium-90 …
Number of citations: 55 www.sciencedirect.com
W Rhodes - 1969 - search.proquest.com
A. General Remarks A self-consistent picture of nuclear structure could be realized if all nuclear properties could be explained starting from the Schrodinger equation and the nucleon-…
Number of citations: 2 search.proquest.com
DJ Abbott - 1990 - search.proquest.com
INFORMATION TO USERS Page 1 INFORMATION TO USERS The most advanced technology has been used to photograph and reproduce this manuscript from the microfilm master. …
Number of citations: 0 search.proquest.com
G Vourvopoulos - 1967 - search.proquest.com
The addition of a proton to a nucleus can lead to the formation of states (p+ target) which are the isobaric analogue states of the low lying states of the {n+ target) system* These (p+ …
Number of citations: 4 search.proquest.com

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